On-line liquid–liquid extraction with near-infrared fluorescence detection
Analytical Proceedings including Analytical Communications Pub Date: DOI: 10.1039/AI9943100185
Abstract
A flow injection liquid–liquid extraction procedure is described using near-infrared (long wavelength) fluoresence as a means of detection. The fluorescence signal of Methylene Blue (λex= 655 nm; λem= 671 nm) upon the addition of warfarin and flufenamic acid, and after extraction with chloroform, was shown to be enhanced. The liquid–liquid flow injection extraction procedure is compared with the manual extraction procedure.
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